Cas no 73080-51-0 (Repirinast (>80%))

• Product Name: Repirinast (>80%)
• CAS No: 73080-51-0
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• MDL: MFCD00867034
• CID: 59427
• PubChem ID: 5050
• Update Time: 2025-06-09

Repirinast (>80%) Chemical and Physical Properties

Names and Identifiers

• Repirinast
• MY-5116
• Romet
• 4H-Pyrano[3,2-c]quinoline-2-carboxylic acid, 5,6-dihydro-7,8-diMethyl-4,5-dioxo-, 3-Methylbutyl Ester
• Isopentyl 7,8-diMethyl-4,5-dioxo-5,6-dihydro-4H-pyrano[3,2-c]quinoline-2-carboxylate
• Repirinas
• 3-Methylbutyl 7,8-dimethyl-4,5-dioxo-6H-pyrano[5,6-c]quinoline-2-carboxylate
• 3-methylbutyl 7,8-dimethyl-4,5-dioxo-6H-pyrano[3,2-c]quinoline-2-carboxylate
• 5,6-Dihydro-7,8-dimethyl-4,5-dioxo-4H-pyrano[3,2-c]quinoline-2-carboxylic acid 3-methylbutyl ester
• Isoamyl 5,6-dihydro-7,8-dimethyl-4,5-dioxo-4H-pyrano(3,2-c)quinoline-2-carboxylate
• Isopentyl 5,6-dihydro-7,8-dimethyl-4,5-dioxo-4H-pyrano(3,2-c)quinoline-2-carboxylate
• Repirinastum [INN-Latin]
• UNII-4K8KA8B61G
• REPIRINAST [MI]
• 73080-51-0
• 4K8KA8B61G
• Repirinast (JAN/USAN/INN)
• BRN 4267921
• 4H-Pyrano(3,2-c)quinoline-2-carboxylic acid, 5,6-dihydro-7,8-dimethyl-4,5-dioxo-, 3-methylbutyl ester
• EX-A3508
• REPIRINAST [WHO-DD]
• 4H-Pyrano(3,2-c)quinoline-2-carboxylic acid, 5,6-dihydro-7,8-dimethyl-4,5-dioxo-, isopentyl ester
• Repirinast [USAN:INN:JAN]
• SCHEMBL29997
• CHEMBL2105300
• DTXSID10223349
• HY-109544
• NS00123728
• REPIRINAST [JAN]
• 3-methylbutyl 5-hydroxy-7,8-dimethyl-4-oxopyrano[3,2-c]quinoline-2-carboxylate
• REPIRINAST [INN]
• Q7314016
• REPIRINAST [USAN]
• DB-055720
• D01890
• AKOS016014130
• CS-0031286
• REPIRINAST [MART.]
• BCP16315
• Repirinast (>80%)
• Repirinastum
• CHEBI:32092
• AC-5020

• MDL： MFCD00867034
• Inchi： 1S/C20H21NO5/c1-10(2)7-8-25-20(24)15-9-14(22)16-18(26-15)13-6-5-11(3)12(4)17(13)21-19(16)23/h5-6,9-10H,7-8H2,1-4H3,(H,21,23)
• InChI Key： NFQIAEMCQGTTIR-UHFFFAOYSA-N
• SMILES： CC(C)CCOC(=O)C1=CC(=O)C2=C(N=C3C(=C(C)C=CC3=C2O1)C)O

Computed Properties

• Exact Mass: 355.14200
• Monoisotopic Mass: 355.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 22
• XLogP3: 3.4
• Topological Polar Surface Area: 81.7A^2

Experimental Properties

• Color/Form: Crystallize from chloroform hexane
• Density: 1.2749 (rough estimate)
• Melting Point: 236-241°
• Boiling Point: 488.42°C (rough estimate)
• Flash Point: 305.4°C
• Refractive Index: 1.6000 (estimate)
• PSA: 89.37000
• LogP: 3.45420
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Repirinast (>80%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Toxicity：LD50 in rats, mice (mg/kg): >5000 orally, >5000 s.c. both species (Nagase)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Repirinast (>80%)

Introduction to Repirinast (>80%) and Its Applications in Modern Medicinal Chemistry

Repirinast (>80%), with the chemical compound identifier CAS No. 73080-51-0, represents a significant advancement in the field of medicinal chemistry. This high-purity compound has garnered considerable attention due to its unique pharmacological properties and its potential applications in therapeutic interventions. Repirinast, a derivative of xanthine, has been extensively studied for its role in modulating inflammatory and immunological responses, making it a promising candidate for various biomedical applications.

The chemical structure of CAS No. 73080-51-0 encompasses a xanthine core, which is well-documented for its ability to interact with adenosine receptors. This interaction is pivotal in regulating cellular processes such as neurotransmission, immune responses, and vascular tone. The high purity (>80%) of Repirinast (>80%) ensures that the compound is free from impurities that could potentially alter its pharmacokinetic and pharmacodynamic profiles, thereby enhancing its efficacy and safety in clinical settings.

Recent research has highlighted the therapeutic potential of Repirinast (>80%) in managing chronic inflammatory diseases. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings are particularly relevant in the context of autoimmune disorders like rheumatoid arthritis and inflammatory bowel disease, where modulating cytokine release is a key therapeutic strategy.

Moreover, Repirinast (>80%) has shown promise in preclinical models as a potential treatment for respiratory disorders. Its ability to attenuate airway inflammation and bronchoconstriction makes it a candidate for conditions such as asthma and chronic obstructive pulmonary disease (COPD). The compound's mechanism of action involves the inhibition of phosphodiesterase enzymes, which play a crucial role in regulating cyclic nucleotide levels within cells. By enhancing cyclic AMP (cAMP) levels, Repirinast (>80%) promotes relaxation of bronchial smooth muscles, thereby alleviating respiratory symptoms.

In addition to its anti-inflammatory properties, Repirinast (>80%) has been investigated for its neuroprotective effects. Emerging evidence suggests that it may help mitigate neurodegenerative processes by protecting against oxidative stress and excitotoxicity. These mechanisms are particularly relevant in conditions such as Parkinson's disease and Alzheimer's disease, where inflammation and neuronal damage are key pathological features. The compound's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent in central nervous system disorders.

The synthesis and purification of CAS No. 73080-51-0 require stringent protocols to ensure high yield and minimal byproduct formation. Advanced synthetic methodologies have been developed to achieve the desired purity (>80%), which is critical for pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC) and recrystallization are commonly employed to isolate Repirinast (>80%) from impure mixtures.

From a regulatory perspective, Repirinast (>80%) must comply with Good Manufacturing Practices (GMP) to ensure consistency and quality across batches. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for the characterization and testing of pharmaceutical compounds like Repirinast (>80%). These guidelines cover aspects such as chemical stability, bioavailability, and toxicological profiles.

The future prospects of Repirinast (>80%) are promising, with ongoing research exploring its potential in combination therapies. For instance, studies are investigating its synergistic effects when used alongside conventional treatments for cancer and infectious diseases. The compound's ability to modulate multiple signaling pathways makes it a versatile tool in drug discovery.

In conclusion, Repirinast (>80%), identified by CAS No. 73080-51-0, represents a significant advancement in medicinal chemistry with broad therapeutic implications. Its anti-inflammatory, respiratory, neuroprotective, and immunomodulatory properties make it a valuable compound for addressing various chronic diseases. With continued research and development, Repirinast (>80%) is poised to play a crucial role in modern healthcare solutions.